![molecular formula C11H10BrNO2S2 B286229 (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione](/img/structure/B286229.png)
(5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione
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Overview
Description
(5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione, also known as BML-210, is a synthetic compound that has been studied for its potential therapeutic applications. This compound belongs to the class of thiazolidinediones, which are known to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have shown that this compound can activate peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that plays a key role in the regulation of glucose and lipid metabolism. Activation of PPARγ has been shown to have anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the activity of nuclear factor-kappaB (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cell survival. In addition, this compound has been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase.
Advantages and Limitations for Lab Experiments
The advantages of using (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione in lab experiments include its ability to inhibit the growth of cancer cells and reduce inflammation. This compound is also relatively easy to synthesize and has a high yield. However, there are some limitations to using this compound in lab experiments. One limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that this compound has not been extensively studied in humans, which makes it difficult to extrapolate the results of animal studies to humans.
Future Directions
There are several future directions for research on (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione. One direction is to study the effects of this compound on other diseases such as diabetes and cardiovascular disease. Another direction is to study the mechanism of action of this compound in more detail to better understand its effects. Finally, future research could focus on developing more potent and selective analogs of this compound for use in therapeutic applications.
Conclusion:
In conclusion, this compound is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and anti-cancer properties, and its mechanism of action involves the activation of PPARγ. While there are some limitations to using this compound in lab experiments, there are several future directions for research on this compound. Overall, this compound shows promise as a potential therapeutic agent for the treatment of various diseases.
Synthesis Methods
The synthesis of (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione involves the reaction of 4-bromothiophene-2-carbaldehyde with propan-2-amine to form the corresponding imine. This imine is then reacted with thiazolidine-2,4-dione to yield this compound. The overall yield of this synthesis method is reported to be around 50%.
Scientific Research Applications
(5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-(propan-2-yl)-1,3-thiazolidine-2,4-dione has been studied for its potential therapeutic applications in various diseases. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been studied for its anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Properties
Molecular Formula |
C11H10BrNO2S2 |
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Molecular Weight |
332.2 g/mol |
IUPAC Name |
(5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-propan-2-yl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C11H10BrNO2S2/c1-6(2)13-10(14)9(17-11(13)15)4-8-3-7(12)5-16-8/h3-6H,1-2H3/b9-4+ |
InChI Key |
LRRZZJZRJPCELG-RUDMXATFSA-N |
Isomeric SMILES |
CC(C)N1C(=O)/C(=C\C2=CC(=CS2)Br)/SC1=O |
SMILES |
CC(C)N1C(=O)C(=CC2=CC(=CS2)Br)SC1=O |
Canonical SMILES |
CC(C)N1C(=O)C(=CC2=CC(=CS2)Br)SC1=O |
Origin of Product |
United States |
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